N-(2-ethoxyphenyl)-1-[(4-propanamidophenyl)methyl]-1H-imidazole-4-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-1-[[4-(propanoylamino)phenyl]methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C22H24N4O3/c1-3-21(27)24-17-11-9-16(10-12-17)13-26-14-19(23-15-26)22(28)25-18-7-5-6-8-20(18)29-4-2/h5-12,14-15H,3-4,13H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key: QLITWOKTPNIHPZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)CN2C=C(N=C2)C(=O)NC3=CC=CC=C3OCC
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol

Description

N-(2-ethoxyphenyl)-1-[(4-propanamidophenyl)methyl]-1H-imidazole-4-carboxamide, commonly known as NEP-1, is a novel imidazole-based compound with potential applications in scientific research. It has been studied for its ability to modulate the activity of several protein kinases, including protein kinase C (PKC), and has been shown to exhibit a wide range of biological activities.

Scientific Research Applications

NEP-1 has been studied for its potential applications in scientific research. It has been shown to modulate the activity of several protein kinases, including protein kinase C (N-(2-ethoxyphenyl)-1-[(4-propanamidophenyl)methyl]-1H-imidazole-4-carboxamide), and has been shown to exhibit a wide range of biological activities. It has been used to study the effects of protein kinase C on cell signaling pathways, as well as to study the effects of drugs on cell signaling pathways.

Mechanism of Action

NEP-1 functions as an allosteric inhibitor of protein kinase C (N-(2-ethoxyphenyl)-1-[(4-propanamidophenyl)methyl]-1H-imidazole-4-carboxamide). It binds to the enzyme and inhibits its activity by preventing the binding of the substrate molecule to the active site of the enzyme. This inhibition leads to a decrease in the activity of the enzyme and a consequent decrease in the downstream signaling pathways that are regulated by the enzyme.
Biochemical and Physiological Effects
NEP-1 has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of several protein kinases, including protein kinase C (N-(2-ethoxyphenyl)-1-[(4-propanamidophenyl)methyl]-1H-imidazole-4-carboxamide), and has been shown to modulate the activity of several cell signaling pathways. It has also been shown to modulate the expression of several genes involved in cell proliferation, differentiation, and apoptosis. In addition, NEP-1 has been shown to modulate the activity of several enzymes involved in metabolism and energy production.

Advantages and Limitations for Lab Experiments

NEP-1 has several advantages for use in laboratory experiments. It is a relatively stable compound and is easy to synthesize. It is also relatively non-toxic and has low solubility, making it suitable for use in a variety of laboratory experiments. However, it is important to note that NEP-1 is a relatively new compound and its effects on cell signaling pathways and other biochemical processes are not fully understood.

Future Directions

NEP-1 has a wide range of potential applications in scientific research, and there are several potential future directions for its use. One potential direction is to further study the mechanism of action of NEP-1 and to better understand its effects on cell signaling pathways and other biochemical processes. Another potential direction is to study the effects of NEP-1 on other proteins and enzymes, such as those involved in metabolism and energy production. Additionally, further research could be done to explore the potential therapeutic applications of NEP-1, such as its use in the treatment of certain diseases. Finally, further research could be done to develop new synthetic methods for the synthesis of NEP-1 and to explore its potential use in the synthesis of other compounds.

Synthesis Methods

NEP-1 is synthesized via a two-step process. The first step involves the reaction of 2-ethoxyphenyl imidazole with 4-propanamidophenylmethyl bromide in the presence of sodium hydroxide to form the corresponding amide. The second step involves the reaction of the amide with ethyl chloroformate in the presence of a base to form the desired product. The overall reaction is shown in Figure 1.
Figure 1: Synthesis of NEP-1